Cas no 136410-05-4 (1-(phenylcarbonyl)-5-propoxypyrrolidin-2-one)

1-(phenylcarbonyl)-5-propoxypyrrolidin-2-one structure
136410-05-4 structure
Product name:1-(phenylcarbonyl)-5-propoxypyrrolidin-2-one
CAS No:136410-05-4
MF:C14H17NO3
MW:247.289684057236
CID:1240512
PubChem ID:3077936

1-(phenylcarbonyl)-5-propoxypyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 1-(phenylcarbonyl)-5-propoxypyrrolidin-2-one
    • 1-benzoyl-5-propoxypyrrolidin-2-one
    • SCHEMBL9821251
    • 2-Pyrrolidinone, 1-benzoyl-5-propoxy-, (+-)-
    • DTXSID30929391
    • 1-benzoyl 5-n-propyloxy pyrrolidin-2-one
    • ZGIUFNYQCVGSLL-UHFFFAOYSA-N
    • BRN 4752769
    • 1-benzoyl 5-propyloxy pyrrolidin-2-one
    • (+-)-1-Benzoyl-5-propoxy-2-pyrrolidinone
    • 136410-05-4
    • Inchi: InChI=1S/C14H17NO3/c1-2-10-18-13-9-8-12(16)15(13)14(17)11-6-4-3-5-7-11/h3-7,13H,2,8-10H2,1H3
    • InChI Key: ZGIUFNYQCVGSLL-UHFFFAOYSA-N
    • SMILES: CCCOC1CCC(=O)N1C(=O)C2=CC=CC=C2

Computed Properties

  • Exact Mass: 247.12091
  • Monoisotopic Mass: 247.121
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 46.6Ų

Experimental Properties

  • Density: 1.17
  • Boiling Point: 392.3°C at 760 mmHg
  • Flash Point: 191.1°C
  • Refractive Index: 1.556
  • PSA: 46.61

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